Cas no 53581-62-7 (1-(2,4,5-trichlorophenyl)propan-2-amine hydrochloride)

• Product Name: 1-(2,4,5-trichlorophenyl)propan-2-amine hydrochloride
• CAS No: 53581-62-7
• MF: C₉H₁₁Cl₄N
• MW: 275.002338647842
• CID: 1582861
• PubChem ID: 3041172
• Update Time: 2025-04-21

1-(2,4,5-trichlorophenyl)propan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,4,5-trichlorophenyl)propan-2-amine hydrochloride
• DTXSID40968352
• 53581-62-7
• Benzeneethanamine, alpha-methyl-2,4,5-trichloro-, hydrochloride, (+-)-
• 1-(2,4,5-Trichlorophenyl)propan-2-amine--hydrogen chloride (1/1)
• (+-)-alpha-Methyl-2,4,5-trichlorobenzeneethanamine hydrochloride

• Inchi： 1S/C9H10Cl3N.ClH/c1-5(13)2-6-3-8(11)9(12)4-7(6)10;/h3-5H,2,13H2,1H3;1H
• InChI Key： IFTAPAZHHOGGQQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1CC(C)N)Cl)Cl.Cl

Computed Properties

• Exact Mass: 272.96483
• Monoisotopic Mass: 272.964560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02